Cas no 4091-91-2 (10-(3-Chloropropanoyl)-10H-phenothiazine)

• Product Name: 10-(3-Chloropropanoyl)-10H-phenothiazine
• CAS No: 4091-91-2
• MF: C₁₅H₁₂ClNOS
• MW: 289.779881477356
• MDL: MFCD01541604
• CID: 330408
• PubChem ID: 247674
• Update Time: 2025-10-28

10-(3-Chloropropanoyl)-10H-phenothiazine Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,3-chloro-1-(10H-phenothiazin-10-yl)-
• 3-Chloro-1-phenothiazin-10-yl-propan-1-one
• 3-chloro-1-phenothiazin-10-ylpropan-1-one
• 10-(3-chloropropionyl)-10H-phenothiazine
• 10-(3-chloro-propionyl)-10H-phenothiazine
• 10-(3-chloropropionyl)phenothiazine
• 10-(3-chloro-propionyl)-phenothiazine
• 10-(3-Chlor-propionyl)-phenothiazin
• 10-< 3-Chlor-propionyl> -phenothiazin
• 3-chloro-1-(10h-phenothiazin-10-yl)propan-1-one
• AC1L6KRQ
• AC1Q3UEH
• NCIOpen2_002618
• NSC62728
• BAS 01947538
• SR-01000312260
• AKOS000268694
• CS-0320118
• SCHEMBL11618894
• LS-06238
• NSC-62728
• DTXSID00289676
• 10-(3-Chloropropanoyl)-10H-phenothiazine
• CHEMBL1651444
• 4091-91-2
• SR-01000312260-1
• MFCD01541604

• MDL： MFCD01541604
• Inchi： 1S/C15H12ClNOS/c16-10-9-15(18)17-11-5-1-3-7-13(11)19-14-8-4-2-6-12(14)17/h1-8H,9-10H2
• InChI Key： QDMBCNDXWXEIAF-UHFFFAOYSA-N
• SMILES： ClCCC(N1C2C=CC=CC=2SC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 289.03296
• Monoisotopic Mass: 289.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 513.7±39.0 °C at 760 mmHg
• Flash Point: 264.5±27.1 °C
• Refractive Index: 1.659
• PSA: 20.31
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

10-(3-Chloropropanoyl)-10H-phenothiazine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)